3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one

• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 3-cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C18H27N3O/c22-18(9-8-16-5-1-2-6-16)21-13-11-20(12-14-21)15-17-7-3-4-10-19-17/h3-4,7,10,16H,1-2,5-6,8-9,11-15H2
• InChI Key: IVSSVKVUGQFEAD-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)CC3=CC=CC=N3

Description

3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one, also known as CPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a member of the piperazine family of compounds and is commonly used as a research tool to study the central nervous system.

Mechanism of Action

3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one's mechanism of action is thought to be related to its ability to inhibit NMDA receptor activity. This receptor is involved in the regulation of synaptic plasticity and plays a crucial role in learning and memory. By inhibiting NMDA receptor activity, this compound may modulate the release of neurotransmitters, leading to changes in synaptic plasticity and ultimately affecting learning and memory processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. These include changes in neurotransmitter release, alterations in synaptic plasticity, and changes in gene expression. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one in scientific research is its high purity and well-established synthesis method. Additionally, this compound has been extensively studied and its mechanism of action is well-understood. However, one limitation of using this compound is its potential toxicity at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one. One area of interest is the development of novel compounds based on this compound's structure that may have improved therapeutic efficacy and reduced toxicity. Additionally, further studies are needed to better understand this compound's mechanism of action and its potential therapeutic applications in the treatment of neurological disorders. Finally, research is needed to determine the long-term effects of this compound on brain function and behavior.

Synthesis Methods

3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one can be synthesized using a variety of methods, including the reaction of cyclopentanone with 4-(pyridin-2-ylmethyl)piperazine and propanoyl chloride. This method yields a high purity product and has been used extensively in scientific research.

Scientific Research Applications

3-Cyclopentyl-1-[4-(pyridin-2-ylmethyl)piperazin-1-yl]propan-1-one has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia. This compound has been shown to act as a non-competitive NMDA receptor antagonist, which may contribute to its therapeutic effects.